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Compound of Interest

Compound Name: SR94

Cat. No.: B10802332 Get Quote

Essential Safety Protocols for Handling SR94
Disclaimer: The identity of the substance designated "SR94" is not definitively established in

publicly available resources. Initial searches yield references to materials as varied as digital

controllers and chemical hardeners. However, given the context of this document—laboratory

safety for researchers and drug development professionals—this guide will proceed under the

assumption that "SR94" refers to a hazardous chemical compound. For the purpose of

providing specific and actionable safety information, this document will use Strontium-90 (Sr-

90) as a representative example of a hazardous substance that may be used in a research

setting. Strontium-90 is a radioactive isotope requiring stringent safety measures. Researchers

must replace the information in this guide with the specific details from the Safety Data Sheet

(SDS) for the actual "SR94" compound being used.

This guide provides essential safety and logistical information for the handling and disposal of

hazardous chemical compounds, with a specific focus on the protocols required for a

substance like Strontium-90.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against chemical exposure and is critical for ensuring personnel safety. The required PPE

varies based on the specific hazards of the chemical being handled, including its physical form,

toxicity, and potential for splashing or aerosolization.
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General PPE Requirements for Handling Hazardous Chemicals:

PPE Component Specification Purpose

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from chemical

splashes, vapors, and flying

particles.[1][2][3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

Prevents skin contact with the

chemical. The specific glove

material should be selected

based on the chemical's

breakthrough time.[1][3][4]

Body Protection
A lab coat, chemical-resistant

apron, or a full-body suit.

Protects skin and clothing from

spills and contamination.[1][2]

[4]

Respiratory Protection

A fume hood is the primary

means of controlling inhalation

exposure. If a fume hood is not

available or insufficient, a

respirator (e.g., N95, or a

combination filter for

organic/inorganic vapors) may

be required.[1][3][4]

Prevents the inhalation of

hazardous vapors, dusts, or

aerosols.

Specific PPE for Handling Strontium-90:

Due to its radioactive nature, handling Strontium-90 requires additional precautions to protect

against radiation exposure.
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Additional PPE Specification Purpose

Dosimetry
Whole-body and ring

dosimeters.

Monitors radiation dose

received by the handler.

Shielding
Plexiglas or other appropriate

beta shielding.

Attenuates beta particles

emitted by Strontium-90.[5]

Containment

Work should be conducted in a

designated radioactive

materials area, within a glove

box or a fume hood with

appropriate shielding.

Prevents the spread of

radioactive contamination.

Operational Plan for Safe Handling
A detailed operational plan is crucial for minimizing the risk of exposure and ensuring that all

procedures are conducted safely and efficiently.

Experimental Workflow for Handling Hazardous Chemicals:
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Preparation

Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Designated Work Area

Handle Chemical in Fume Hood/Glove Box

Conduct Experiment

Decontaminate Work Area

Segregate and Store Waste

Remove and Dispose of PPE
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Waste Generation

Segregation

Disposal

Solid Waste

Designated Solid Waste Container

Liquid Waste

Designated Liquid Waste Container

Sharps

Puncture-Proof Sharps Container

Label Waste Containers

Store in Designated Waste Area

Arrange for Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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